Cas no 1692-00-8 (1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-
• CAS No: 1692-00-8
• MF: C₁₂H₁₁ClFN
• MW: 223.675g/mol
• CID: 98235
• PubChem ID: 4763662
• Update Time: 2024-03-01

1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-
• Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl- (7CI,8CI)
• 1-(3-Chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrole

• Inchi： 1S/C12H11ClFN/c1-8-3-4-9(2)15(8)10-5-6-12(14)11(13)7-10/h3-7H,1-2H3
• InChI Key： FKKIJZCPWXAWPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(Cl)=C2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 223.056
• Monoisotopic Mass: 223.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles